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Compound of Interest

Compound Name: 1,3-Dimethyluric acid

Cat. No.: B041961

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

1,3-Dimethyluric acid is the primary metabolite of the widely used therapeutic drug
theophylline and the common dietary stimulant caffeine.[1] Its accurate quantification in
biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and
metabolic research. Certified Reference Materials (CRMs) of 1,3-Dimethyluric acid are
indispensable for ensuring the accuracy, reliability, and traceability of these analytical
measurements. This document provides detailed information on sourcing 1,3-Dimethyluric
acid CRM, along with comprehensive protocols for its application in analytical methodologies.

Sourcing Certified Reference Material

Several reputable suppliers offer 1,3-Dimethyluric acid as a Certified Reference Material. A
prominent example is the TraceCERT® 1,3-Dimethyluric acid produced by Sigma-Aldrich,
which is manufactured under the rigorous standards of ISO/IEC 17025 and 1SO 17034.[2] This
certification ensures traceability to primary standards from National Metrology Institutes (NMIs)
like NIST or NMIJ. When sourcing a CRM, it is essential to obtain the Certificate of Analysis
(CoA), which provides critical data on the material's certified properties.
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Data Presentation: Certified Reference Material
Specifications

The following table summarizes typical quantitative data found on a Certificate of Analysis for a
1,3-Dimethyluric acid CRM. This data is essential for the accurate preparation of standards
and the calculation of measurement uncertainty.

Parameter Typical Value Description

The mass fraction of 1,3-

Dimethyluric acid, often
Certified Purity 299.5% determined by quantitative

NMR (gNMR) or mass

balance.

The uncertainty of the certified
Expanded Uncertainty (k=2) <0.5% purity value, providing a 95%
confidence interval.

Typically supplied as a

Format Neat Solid )
crystalline powder.
Recommended storage
Storage Conditions -20°C temperature to ensure long-
term stability.
The unique Chemical Abstracts
CAS Number 944-73-0 ] ]
Service registry number.[2]
The chemical formula of 1,3-
Molecular Formula C7HsN4Os ) ] )
Dimethyluric acid.[3]
_ The molar mass of 1,3-
Molecular Weight 196.16 g/mol

Dimethyluric acid.[3]

Metabolic Pathway of 1,3-Dimethyluric Acid

1,3-Dimethyluric acid is a major product of the hepatic metabolism of theophylline. This
biotransformation is primarily catalyzed by the cytochrome P450 enzymes CYP1A2 and, to a
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lesser extent, CYP2E1, through an 8-hydroxylation reaction.[1][4][5][6] Understanding this
pathway is critical for interpreting drug metabolism and interaction studies.

M Thcophylline 8-hydroxylation 1,3-Dimethyluric Acid

Standard Preparation

CYP1A2 (major)
CYP2EL (minor)

1,3-Dimethyluric Acid CRM

l

Prepare Stock Solution
(e.g., 1 mg/mL in DMSO)

i Analysis
Prepare Working Standards Prepare Biological Samples
(Serial dilution in mobile phase) (e.g., Plasma, Urine)

i

HPLC-UV or UPLC-MS/MS Analysis

'

Generate Calibration Curve

i

Quantify 1,3-Dimethyluric Acid
in Samples

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.clinpgx.org/pathway/PA165958541
https://pmc.ncbi.nlm.nih.gov/articles/PMC5198351/
https://www.jcdr.net/ReadXMLFile.aspx?id=8914
https://pmc.ncbi.nlm.nih.gov/articles/PMC1365010/
https://www.benchchem.com/product/b041961?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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